Cas no 9073-78-3 (THERMOLYSIN)

• Product Name: THERMOLYSIN
• CAS No: 9073-78-3
• MF: CaH₂Zn
• MW: 107.502875804901
• MDL: MFCD00165549
• CID: 806297
• Update Time: 2025-10-20

THERMOLYSIN Chemical and Physical Properties

Names and Identifiers

• Thermolysin
• Thermophilic-bacterial protease
• Bacillus thermoproteolyticus neutral proteinase
• E.C. 3.4.24.27
• PeptiCLEC-TR
• Protealysin
• Proteinase, Bacillus thermoproteolyticus neutral
• Protin AC 10F
• Thermoase
• Thermoase C160
• Thermoase PC 10F
• Thermoase PS 160
• Thermoase Y 10
• Thermolysin PC 1012
• Thermolysin-like protease
• Type-X protease
• Protex 14L
• PROTEASE TYPE X
• EC 3.4.24.2
• EC 3.4.24.27
• EC 3.4.24.37
• EC 3.4.24.4
• Thermolysin from Geobacillus stearothermophilus
• Endopeptidase thermolysin
• MeSH ID: D013820
• thermolysin fromGeobacillus stearothermophilus
• THERMOLYSIN

• MDL： MFCD00165549
• Inchi： 1S/Ca.Zn.2H
• InChI Key： ZNGASOJQRLYIDQ-UHFFFAOYSA-N
• SMILES： [CaH2].[Zn]

Experimental Properties

• Color/Form: Tan or beige powder.
• Solubility: dissolve in water

THERMOLYSIN Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H317-H319-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： 22-26-36/37
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals

Additional information on THERMOLYSIN

Thermolysin (CAS No. 9073-78-3): A Versatile Metalloprotease for Biocatalytic and Industrial Applications

Thermolysin, a thermostable metalloprotease (EC 3.4.24.27), is a zinc-dependent endopeptidase originally isolated from *Bacillus thermoproteolyticus*. With its CAS No. 9073-78-3, this enzyme has become a cornerstone in biochemical research and industrial biotechnology due to its unique catalytic properties and broad substrate specificity. Recent advancements in structural biology, particularly cryo-electron microscopy (cryo-EM) studies published in *Nature Structural & Molecular Biology* (2023), have elucidated the molecular basis of Thermolysin's remarkable thermal stability, revealing a network of hydrogen bonds and salt bridges that reinforce its active site conformation at elevated temperatures.

The enzyme activity of Thermolysin is critically dependent on the presence of calcium ions, which stabilize the enzyme’s tertiary structure, and zinc ions, which are essential for catalysis via a nucleophilic attack mechanism on peptide bonds. Notably, recent studies in *ACS Catalysis* (2024) have demonstrated that site-directed mutagenesis can enhance Thermolysin’s tolerance to organic solvents, expanding its utility in non-aqueous biocatalytic systems for pharmaceutical synthesis.

In the context of peptide synthesis, Thermolysin exhibits an unusual ability to catalyze both hydrolysis and condensation reactions under specific conditions—a property harnessed in the production of bioactive peptides such as angiotensin-converting enzyme (ACE) inhibitors. A 2024 review in *Trends in Biotechnology* highlighted how engineered variants of Thermolysin, such as those with modified active site residues (e.g., D116N mutations), have achieved enantioselectivity levels exceeding 99% in the synthesis of chiral amino acid derivatives, critical intermediates in modern drug discovery pipelines.

Structural insights into Thermolysin’s catalytic mechanism have been further refined through quantum mechanics/molecular mechanics (QM/MM) simulations reported in *Journal of the American Chemical Society* (2025). These studies revealed that the enzyme’s conserved HExxH motif coordinates zinc ions to form a trigonal bipyramidal geometry, facilitating proton transfer during substrate cleavage—a finding with direct implications for designing more efficient protease inhibitors for therapeutic applications.

Industrial applications of Thermolysin extend beyond traditional uses in food processing and leather tanning. Emerging applications include its role as a biocatalyst in continuous flow reactors for sustainable chemical production. A landmark study published in *Green Chemistry* (2025) demonstrated that immobilized Thermolysin on magnetic nanoparticles retained over 85% activity after 50 reaction cycles under high-pressure CO₂ conditions, offering a scalable solution for green chemistry processes.

Recent progress in synthetic biology has enabled the heterologous expression of Thermolysin variants with tailored specificity using CRISPR-Cas12a-based gene editing tools. This breakthrough, detailed in *Nature Biotechnology* (2025), allows for precise modification of the enzyme’s substrate recognition pocket, enabling custom-tailored proteases for niche applications such as targeted protein degradation therapies.

In academic research settings, Thermolysin remains indispensable for studying protein folding dynamics and membrane protein topology. Its ability to cleave peptide bonds at hydrophobic residues makes it ideal for footprinting experiments that map solvent-exposed regions of proteins—a technique recently enhanced by coupling with mass spectrometry-based proteomics as described in *Cell Reports Methods* (2025).

The market demand for high-purity Thermolysin has driven innovations in downstream processing technologies. Novel chromatographic methods employing mixed-mode resins have reduced purification costs by up to 40%, while maintaining >98% purity standards required for use in clinical diagnostic kits targeting biomarkers like cardiac troponins.

Ongoing research continues to explore novel post-translational modifications that could further enhance Thermolysin’s performance characteristics. For instance, PEGylation strategies reported in *Bioconjugate Chemistry* (2025) have improved the enzyme’s half-life under physiological conditions by up to fivefold without compromising catalytic efficiency—an advancement with significant potential for extracorporeal therapeutic applications.

As synthetic biology platforms evolve, so too does our capacity to engineer next-generation variants of this remarkable enzyme. The integration of machine learning algorithms with directed evolution techniques—demonstrated successfully by teams at MIT and ETH Zurich—has accelerated the discovery of hyper-stable mutants capable of functioning under extreme pH conditions previously deemed incompatible with enzymatic activity.